Cas no 5845-36-3 (6H-Purin-6-one,1,9-dihydro-9-(3-methoxypropyl)-)

6H-Purin-6-one,1,9-dihydro-9-(3-methoxypropyl)- structure
5845-36-3 structure
Product Name:6H-Purin-6-one,1,9-dihydro-9-(3-methoxypropyl)-
CAS No:5845-36-3
MF:C14H18FN3O3
MW:295.309426784515
CID:386069
PubChem ID:2872284
Update Time:2025-04-19

6H-Purin-6-one,1,9-dihydro-9-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,1,9-dihydro-9-(3-methoxypropyl)-
    • morpholine, 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]-
    • 4-(2-fluoro-4-nitro-5-pyrrolidin-1-ylphenyl)morpholine
    • SR-01000526994-1
    • ST4050846
    • DTXSID70386782
    • CCG-302326
    • 4-[2-fluoro-4-nitro-5-(pyrrolidin-1-yl)phenyl]morpholine
    • 4-[2-fluoro-4-nitro-5-(1-pyrrolidinyl)phenyl]morpholine
    • 5845-36-3
    • SR-01000526994
    • EU-0085529
    • AKOS001725613
    • Oprea1_430943
    • AB00099020-01
    • Inchi: 1S/C14H18FN3O3/c15-11-9-14(18(19)20)13(16-3-1-2-4-16)10-12(11)17-5-7-21-8-6-17/h9-10H,1-8H2
    • InChI Key: INSIUOQJUOAQHP-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1N1CCOCC1)N1CCCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 295.13334
  • Monoisotopic Mass: 295.13321961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.5Ų

Experimental Properties

  • PSA: 58.85
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